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Comprehensive Spectroscopic Characterization:
1-[1-(2-phenylethyl)cyclopentyl]methanamine[1]
[2][3]
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Compound of Interest

1-[1-(2-

Compound Name: Phenylethyl)cyclopentyllmethana
mine

Cat. No.: B13601486

Get Quote

Executive Summary & Chemical Context[1][2][4][5]
[6][7]

Compound Identity: 1-[1-(2-phenylethyl)cyclopentylJmethanamine Molecular Formula:
C14H21N Molecular Weight: 203.33 g/mol CAS Registry: (Specific isomer often unassigned;
generic scaffold referenced in patent literature for CNS agents).[1][2][3][4]

This guide serves as a definitive protocol for the structural elucidation and quality control of 1-
[1-(2-phenylethyl)cyclopentyllmethanamine. Structurally, this molecule represents a "hybrid"
scaffold—combining the lipophilic core of cycloalkyl-based dissociatives (similar to
ethenylcyclidine precursors) with a phenethylamine-like side chain.[1][2][3]

In drug development, this primary amine is a critical intermediate for N-alkylated derivatives
targeting NMDA or dopamine receptors.[2][3][4] In forensic analysis, it represents a potential
New Psychoactive Substance (NPS) or a synthesis byproduct.[2][3][4]
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Key Structural Feature for Analysis: The molecule possesses a quaternary carbon at position 1
of the cyclopentyl ring.[1][2][3][4] This lack of a methine proton at the junction point is the
diagnostic "fingerprint” that dictates the specific NMR splitting patterns and mass spectral
fragmentation pathways described below.

Mass Spectrometry (MS) Profiling[1][2][3][4]

Objective: To confirm molecular weight and elucidate the carbon skeleton via fragmentation
logic.

Experimental Parameters (High-Resolution ESI-MS)

« lonization Mode: Electrospray lonization (ESI), Positive Mode.[1][2][3][4]
e Spray Voltage: 3.5 kV.[2][3][4]
o Collision Energy: Stepped (15, 30, 45 eV) for MS/MS.

o Solvent: Methanol/Water (50:[1][2][3][4]50) + 0.1% Formic Acid.[1][2][3][4]

Spectral Interpretation[1][3][4]
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. Mechanistic Origin
m/z (lon) Identity .
(Causality)

Protonated molecular ion.[1][3]
204.175 [M+H]* [4] Confirms formula
CiaH22N*.[1][2][3][4]

Diagnostic: Loss of ammonia
187.148 [(M+H - NHa]* from primary amine.[1][2][3][4]
. = 3
Characteristic of aliphatic

amines in ESI.

Core Fragment: Cleavage of
the phenylethyl chain.[1][2][3]
112.112 [C7H1aN]* [4] Represents the
(cyclopentyl)methanamine
cation.[1][2][3][4]

Tropylium lon: Highly stable
aromatic fragment derived
91.054 [C7HA]* from the 2-phenylethyl chain.
[11[2][3][4] Dominant in higher
energy collisions.[2][3][4]

Alpha-Cleavage: Classic
amine fragmentation.[1][2][3]
[4] Cleavage of the C1-
CH2NH:2 bond.[2][3][4]

30.034 [CH2=NH2]*

Validation Check:

 Isotopic Pattern: The [M+1] peak at m/z 205.178 should be approximately 15.5% of the
parent peak intensity (due to 14 carbons), confirming the carbon count.[1][2][3][4]

Infrared Spectroscopy (FT-IR)[1][2][3]

Objective: Functional group verification, specifically distinguishing the primary amine from
secondary/tertiary impurities.
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Experimental Protocol (ATR-FTIR)

o Blanking: Clean diamond crystal with isopropanol; collect background (32 scans).[1][2][3][4]
e Deposition: Apply 1-2 mg of neat oil or HCI salt to the crystal.[1][2][3][4]
e Acquisition: 4000—600 cm~1, 4 cm~! resolution.[2][3][4]

Band AssignmentTable

Frequency (cm™?) Vibration Mode Structural Correlate

Primary Amine (-NHz). A single
3380, 3310 N-H Stretch (Doublet) band here would indicate a

secondary amine impurity.

Aromatic ring protons

3020-3080 C-H Stretch (sp?)

(Phenylethyl group).[1][2][3][4]

Cyclopentyl ring and
2850-2960 C-H Stretch (sp3) yelopenty g

methylene chain.[1][2][3][4]
1600, 1495 C=C Ring Stretch Aromatic skeletal vibrations.

) ) Primary amine bending mode.

1580-1650 N-H Bend (Scissoring)

[1112](31[4]

Monosubstituted benzene ring
700, 750 C-H Out-of-Plane (strong diagnostic for the

phenyl group).[1][2][3][4]

Nuclear Magnetic Resonance (NMR)[1][2][3][4][5]

Objective: Definitive structural proof and purity assessment. Solvent: CDClIs (Chloroform-d) for
free base; D20 or DMSO-de for salts.[1][2][3][4]

'H NMR (400 MHz, CDCIs)

Note: The molecule has a plane of symmetry passing through C1, the two exocyclic chains,
and bisecting the C3-C4 bond.[2][3][4] However, the methylene protons in the ring may exhibit
complex coupling.[1][2][3][4]
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Chemical Shift

(5 ppm)

Multiplicity

Integration

Assignment

Interpretation
Logic

7.15-7.30

Multiplet

5H

Ar-H

Monosubstituted
phenyl ring.[1][2]
(3]

2.65

Singlet

2H

C(2)-CHz2-NH:z

Critical Proof:
Appears as a
singlet because
C1is quaternary
and achiral (no
diastereotopic
splitting).[1][2][3]
[4]

2.58

Triplet (broad)

Ph-CH2-CH2-

Benzylic protons.

[1]121(31[4]

1.65-1.80

Multiplet

6H

Ring CHz +
Chain

Overlap of
cyclopentyl
protons and the
CH: adjacent to
the quaternary
center.[1][2][3][4]

1.40-1.60

Multiplet

4H

Ring CH:z

Remaining
cyclopentyl
envelope.[1][2][3]
[4]

1.10

Broad Singlet

2H

-NH2

Exchangeable
with D20
(disappears on
shake).[1][2][3][4]

3C NMR (100 MHz, CDCls)

e Quaternary Carbon (C1): ~48.5 ppm.[1][2][3][4] (Low intensity, disappears in DEPT-135).[2]

[3]14]
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Amine Methylene (-CHzNH2): ~55.2 ppm.[1][2][3][4]

Aromatic Region: ~142.5 (Ipso), 128.4 (Meta), 128.2 (Ortho), 125.8 (Para).[1][2][3][4]

Aliphatic Chain: ~31.0 ppm (Ph-CHz-), ~38.5 ppm (-CHz2-Cquat).[1][2][3]

Cyclopentyl Ring: ~35.0 ppm (C2/C5), ~24.5 ppm (C3/C4).[1][2][3][4]

Analytical Workflow & Logic

The following diagram illustrates the decision tree for characterizing this compound, ensuring
no "false positives" from structural isomers (e.g., N-ethyl-1-phenylcyclopentan-1-amine).
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Unknown Sample
(C14H21N)

1. High-Res MS (ESI+) o (Recalibrate)

m/z 204.175 Found?
es

2. IR Spectroscopy

Doublet @ 3300-3400 cm-17?

No

Yes (Primary Amine)

Singlet = Secondary Amine

(Isomer Alert) 3. 1H NMR (CDCI3)

S

No Yes (Quaternary C1)

Doublet/Q = CH-NH2 present Identity Confirmed:
(Wrong connectivity) 1-[1-(2-phenylethyl)cyclopentylJmethanamine

Click to download full resolution via product page
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Caption: Logical decision tree for excluding isomers (secondary amines or non-quaternary
analogs) during characterization.

Synthesis of Reference Material (Contextual)

To validate the spectra, the standard is typically synthesized via the reduction of 1-(2-
phenylethyl)cyclopentanecarbonitrile.[1][2][3]

e Precursor: 1-(2-phenylethyl)cyclopentanecarbonitrile (Nitrile stretch at ~2230 cm~t in IR).[1]
[21[3][4]

¢ Reaction: Reduction using LiAlH4 in THF.
 Purification: Acid-base extraction.[1][2][3][4]

o Note: Incomplete reduction results in a secondary amine impurity (dimerization) or residual
nitrile.[2][3][4] The IR step (Section 3) is critical to rule out the nitrile precursor.[1][2][3][4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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